Cas no 2758017-84-2 (2-((Perfluoroethyl)thio)benZo[d]isothiaZol-3(2H)-one 1,1-dioxide)

• Product Name: 2-((Perfluoroethyl)thio)benZo[d]isothiaZol-3(2H)-one 1,1-dioxide
• CAS No: 2758017-84-2
• MF: C₉H₄F₅NO₃S₂
• MW: 333.254977226257
• CID: 6795411
• PubChem ID: 162434676
• Update Time: 2025-05-21

2-((Perfluoroethyl)thio)benZo[d]isothiaZol-3(2H)-one 1,1-dioxide Chemical and Physical Properties

Names and Identifiers

• 2758017-84-2
• 2-((Perfluoroethyl)thio)benZo[d]isothiaZol-3(2H)-one 1,1-dioxide
• MFCD34791821

• Inchi： 1S/C9H4F5NO3S2/c10-8(11,12)9(13,14)19-15-7(16)5-3-1-2-4-6(5)20(15,17)18/h1-4H
• InChI Key： CFYGYFSHHPADOE-UHFFFAOYSA-N
• SMILES： S1(C2C=CC=CC=2C(N1SC(C(F)(F)F)(F)F)=O)(=O)=O

Computed Properties

• Exact Mass: 332.95527615g/mol
• Monoisotopic Mass: 332.95527615g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 9
• Heavy Atom Count: 20
• Rotatable Bond Count: 2
• Complexity: 513
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.9
• Topological Polar Surface Area: 88.1Ų

Additional information on 2-((Perfluoroethyl)thio)benZo[d]isothiaZol-3(2H)-one 1,1-dioxide

Research Brief on 2-((Perfluoroethyl)thio)benzo[d]isothiazol-3(2H)-one 1,1-dioxide (CAS: 2758017-84-2)

This research brief provides an update on the latest advancements and applications of the chemical compound 2-((Perfluoroethyl)thio)benzo[d]isothiazol-3(2H)-one 1,1-dioxide (CAS: 2758017-84-2). This compound, characterized by its unique perfluoroalkylthio and benzoisothiazolone 1,1-dioxide moieties, has garnered significant attention in the chemical biology and pharmaceutical industries due to its potential as a versatile intermediate and bioactive agent.

Recent studies have highlighted the compound's role in the synthesis of novel antimicrobial and antifungal agents. The presence of the perfluoroethylthio group enhances its lipophilicity and metabolic stability, making it a promising candidate for drug development. Researchers have successfully incorporated this compound into various scaffolds, demonstrating its utility in creating derivatives with enhanced biological activity against resistant strains of bacteria and fungi.

In addition to its antimicrobial properties, 2-((Perfluoroethyl)thio)benzo[d]isothiazol-3(2H)-one 1,1-dioxide has been investigated for its potential applications in material science. Its ability to act as a photoinitiator or cross-linking agent in polymer chemistry has been explored, with promising results in the development of high-performance materials. The compound's stability under various conditions makes it suitable for use in coatings, adhesives, and other industrial applications.

Mechanistic studies have shed light on the compound's mode of action, particularly its interaction with biological targets. The benzoisothiazolone 1,1-dioxide moiety is known to inhibit key enzymes involved in microbial survival, while the perfluoroethylthio group contributes to improved cell membrane penetration. These findings have paved the way for the design of next-generation therapeutics with reduced side effects and increased efficacy.

Despite its potential, challenges remain in the large-scale synthesis and optimization of 2-((Perfluoroethyl)thio)benzo[d]isothiazol-3(2H)-one 1,1-dioxide. Current research focuses on developing more efficient synthetic routes and exploring its compatibility with other functional groups. Collaborative efforts between academia and industry are expected to accelerate the translation of these discoveries into practical applications.

In conclusion, 2-((Perfluoroethyl)thio)benzo[d]isothiazol-3(2H)-one 1,1-dioxide represents a valuable chemical entity with diverse applications in pharmaceuticals and materials science. Ongoing research continues to uncover its full potential, offering exciting opportunities for innovation in these fields. Future studies should aim to address scalability issues and further elucidate its biological mechanisms to maximize its impact.